Cas no 2649079-92-3 (7-(1-isocyanatocyclopropyl)quinoline)

• Product Name: 7-(1-isocyanatocyclopropyl)quinoline
• CAS No: 2649079-92-3
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 6092966
• PubChem ID: 117300257
• Update Time: 2025-08-03

7-(1-isocyanatocyclopropyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-(1-isocyanatocyclopropyl)quinoline
• EN300-1760870
• 2649079-92-3

• Inchi： 1S/C13H10N2O/c16-9-15-13(5-6-13)11-4-3-10-2-1-7-14-12(10)8-11/h1-4,7-8H,5-6H2
• InChI Key： BBBYYHZQGOSNGX-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC3=CC=CN=C3C=2)CC1

Computed Properties

• Exact Mass: 210.079312947g/mol
• Monoisotopic Mass: 210.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.3Ų

Additional information on 7-(1-isocyanatocyclopropyl)quinoline

Exploring 7-(1-isocyanatocyclopropyl)quinoline (CAS 2649079-92-3): A Versatile Building Block in Modern Organic Synthesis

The compound 7-(1-isocyanatocyclopropyl)quinoline (CAS 2649079-92-3) has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical and materials science. As a quinoline derivative with a reactive isocyanate group, this molecule serves as a critical intermediate in the synthesis of complex organic frameworks. Researchers and industry professionals frequently search for terms like "quinoline isocyanate applications" or "CAS 2649079-92-3 synthesis", reflecting the growing demand for specialized heterocyclic compounds in drug discovery and advanced material design.

One of the most compelling aspects of 7-(1-isocyanatocyclopropyl)quinoline is its role in click chemistry and polymer modification. The isocyanatocyclopropyl moiety enables efficient coupling reactions with amines, alcohols, and other nucleophiles, making it invaluable for creating tailored macromolecules. Recent trends in green chemistry have also spotlighted this compound, as researchers explore solvent-free reactions and catalytic methods to optimize its utilization—addressing frequent search queries like "sustainable quinoline derivatives" and "eco-friendly isocyanate reactions".

From a structural perspective, the quinoline core provides π-conjugation and metal-coordinating properties, while the cyclopropyl isocyanate group introduces steric constraints that influence regio- and stereoselectivity in downstream reactions. This duality makes CAS 2649079-92-3 particularly relevant for developing OLED materials and biologically active compounds, aligning with trending topics such as "organic electronics" and "small-molecule therapeutics". Analytical techniques like HPLC and NMR are typically employed to verify its purity, a detail often sought in searches like "7-(1-isocyanatocyclopropyl)quinoline characterization".

In pharmaceutical contexts, the compound’s ability to serve as a proteolysis-targeting chimera (PROTAC) linker has sparked interest, coinciding with the rise of targeted protein degradation therapies. Laboratory protocols emphasizing air-sensitive handling of the isocyanate group are frequently discussed in forums, addressing practical concerns like "stability of cyclopropyl isocyanates". Furthermore, computational studies modeling its reactivity—often tagged with keywords such as "DFT calculations for quinoline isocyanates"—highlight its mechanistic nuances.

As innovation accelerates in heterocyclic chemistry, 7-(1-isocyanatocyclopropyl)quinoline exemplifies how niche intermediates bridge academic research and industrial applications. Its compatibility with high-throughput screening platforms and modular synthesis workflows ensures sustained relevance, answering contemporary questions about "scalable quinoline functionalization" and "multicomponent reaction design". With proper storage under inert conditions, this compound remains a cornerstone for cutting-edge discoveries.